Cas no 873943-28-3 (4-Methoxy-7-trifluoromethylquinoline)
873943-28-3 structure
Product Name:4-Methoxy-7-trifluoromethylquinoline
CAS No:873943-28-3
MF:C11H8F3NO
MW:227.18253326416
CID:69188
PubChem ID:14513223
Update Time:2025-04-18
4-Methoxy-7-trifluoromethylquinoline Chemical and Physical Properties
Names and Identifiers
-
- 4-Methoxy-7-trifluoromethylquinoline
- 4-methoxy-7-(trifluoromethyl)Quinoline
- DTXSID20561168
- 873943-28-3
- buttpark 11\\01-40
- FT-0719063
- SCHEMBL2797692
-
- Inchi: 1S/C11H8F3NO/c1-16-10-4-5-15-9-6-7(11(12,13)14)2-3-8(9)10/h2-6H,1H3
- InChI Key: UZLJXEGUYHIVLL-UHFFFAOYSA-N
- SMILES: FC(C1C=CC2=C(C=CN=C2C=1)OC)(F)F
Computed Properties
- Exact Mass: 227.05600
- Monoisotopic Mass: 227.05579836g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 22.1Ų
Experimental Properties
- Density: 1.303
- Boiling Point: 258 ºC
- Flash Point: 110 ºC
- PSA: 22.12000
- LogP: 3.26220
4-Methoxy-7-trifluoromethylquinoline Related Literature
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
873943-28-3 (4-Methoxy-7-trifluoromethylquinoline) Related Products
- 322-97-4(7-(Trifluoromethyl)-4-quinolinol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk